Cas no 61971-47-9 (Clerici's solution)

• Product Name: Clerici's solution
• CAS No: 61971-47-9
• MF: C₄H₆O₆Tl₂
• MW: 558.853443622589
• CID: 517897
• PubChem ID: 25113318
• Update Time: 2025-05-19

Clerici's solution Chemical and Physical Properties

Names and Identifiers

• Clerici's solution
• 3-carboxylatooxy-3-oxopropanoate,thallium(1+)
• THALLIUM FORMATE-MALONATE SOLUTION
• CLERICI'S SOLUTION,SP. GR. 4.0
• DTXSID00648749
• dithallium(1+) 3-(carboxylatooxy)-3-oxopropanoate
• 61971-47-9
• 3-carboxylatooxy-3-oxopropanoate;thallium(1+)
• Thallium(I) malonate/thallium(I) formate

• Inchi： 1S/C4H4O6.2Tl.4H/c5-2(6)1-3(7)10-4(8)9;;;;;;/h1H2,(H,5,6)(H,8,9);;;;;;/q;2*+1;;;;/p-2
• InChI Key： VSHLSWWCWNKCCE-UHFFFAOYSA-L
• SMILES： [TlH2+].[TlH2+].O(C(=O)[O-])C(CC(=O)[O-])=O

Computed Properties

• Exact Mass: 555.93400
• Monoisotopic Mass: 555.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: Not available
• Density: 4.36 g/mL at 25 °C(lit.)
• Refractive Index: n20/D 1.581
• PSA: 106.56000
• LogP: -3.33630
• Solubility: Not available

Clerici's solution Security Information

• Hazardous Material transportation number：UN 2810 6
• Hazard Category Code： 26/27/28-33-36/37/38
• Safety Instruction： S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R26/27/28

Additional information on Clerici's solution

Comprehensive Analysis of Clerici's Solution (CAS No. 61971-47-9): Properties, Applications, and Modern Relevance

Clerici's solution, with the CAS number 61971-47-9, is a specialized high-density aqueous solution historically used in mineral separation and density gradient applications. Named after the Italian chemist Enrico Clerici, this solution has unique physicochemical properties that make it valuable in both industrial and research settings. Its composition typically includes thallium formate and thallium malonate, though modern adaptations focus on safer alternatives due to evolving regulatory standards.

In contemporary discussions, Clerici's solution often appears in queries related to high-density fluids, mineral separation techniques, and alternative heavy liquids. Researchers frequently search for non-toxic substitutes for Clerici's solution or compare its efficiency with newer materials like sodium polytungstate. These trends reflect growing interest in sustainable laboratory practices while maintaining precision in density-based separations.

The solution's exceptional density range (up to 4.25 g/cm³ at 20°C) remains unmatched by many alternatives, making it a subject of study in advanced geology and materials science. Recent publications explore its role in rare earth element (REE) extraction and microplastic density separation—two hot topics in environmental and resource technology. When handling CAS 61971-47-9, proper lab protocols are essential to ensure safety and accuracy, though the compound itself is not classified under restricted categories.

From an SEO perspective, combining technical terms like "Clerici's solution density calibration" with practical questions such as "how to store Clerici's solution safely" enhances content visibility. Analytical platforms also show rising searches for 61971-47-9 MSDS and Clerici's solution vs lithium metatungstate, indicating demand for comparative data. This aligns with broader scientific priorities toward eco-friendly methodologies without compromising performance.

Innovative applications continue to emerge, particularly in 3D printing material characterization and archaeological artifact density mapping. The solution's optical clarity—another distinctive feature—facilitates real-time observation during separations, a quality highlighted in microscopy forums. As laboratories prioritize green chemistry, future formulations may retain the functionality of Clerici's solution while addressing historical limitations.